Acyclic monoterpenoids
Acyclic monoterpenoids are a class of terpenoid compounds characterized by the absence of a cyclic structure, distinct from their cyclic counterparts such as monoterpene lactones. These natural products typically consist of five isoprene units (C10) and are widely found in essential oils derived from various plants. Acyclic monoterpenoids play crucial roles in plant defense mechanisms against herbivores and pathogens, while also serving as precursors for other bioactive compounds. Their chemical structures can vary significantly, ranging from simple aliphatic hydrocarbons to more complex polar molecules such as ketones, aldehydes, and alcohol derivatives. Due to their diverse structural features, acyclic monoterpenoids exhibit a wide array of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable candidates for drug development and functional food applications.

Structure | Chemical Name | CAS | MF |
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Linalyl acetate | 115-95-7 | C12O2 |
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Dihydrolinalool | 18479-51-1 | C10H20O |
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6-Octenal,3-ethenyl-3,7-dimethyl- | 34687-42-8 | C12H20O |
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S-Ipsdienol | 35628-00-3 | C10H16O |
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(+)-Citronellal (>90%) | 2385-77-5 | C10H18O |
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10-Carboxylinalool | 28420-25-9 | C10H16O3 |
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2,6-Octadiene,1-methoxy-3,7-dimethyl-, (2Z)- | 2565-83-5 | C11H20O |
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Alloocimene | 3016-19-1 | C10H16 |
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2,6-Octadienal,3,7-dimethyl-, (2Z)- | 106-26-3 | C10O |
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6-Octenoic acid,3,7-dimethyl-, methyl ester | 2270-60-2 | C11O2 |
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